Cas no 2229559-21-9 (2-amino-3-(2-methyloxolan-3-yl)propan-1-ol)

• Product Name: 2-amino-3-(2-methyloxolan-3-yl)propan-1-ol
• CAS No: 2229559-21-9
• MF: C₈H₁₇NO₂
• MW: 159.2260825634
• CID: 6300812
• PubChem ID: 165682173
• Update Time: 2025-06-13

2-amino-3-(2-methyloxolan-3-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(2-methyloxolan-3-yl)propan-1-ol
• EN300-1999321
• 2229559-21-9

• Inchi： 1S/C8H17NO2/c1-6-7(2-3-11-6)4-8(9)5-10/h6-8,10H,2-5,9H2,1H3
• InChI Key： ULCXHEITPNPGOZ-UHFFFAOYSA-N
• SMILES： O1CCC(CC(CO)N)C1C

Computed Properties

• Exact Mass: 159.125928785g/mol
• Monoisotopic Mass: 159.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 55.5Ų

Additional information on 2-amino-3-(2-methyloxolan-3-yl)propan-1-ol

Professional Introduction to Compound with CAS No. 2229559-21-9 and Product Name: 2-amino-3-(2-methyloxolan-3-yl)propan-1-ol

The compound identified by the CAS number 2229559-21-9 and the product name 2-amino-3-(2-methyloxolan-3-yl)propan-1-ol represents a significant area of interest in the field of chemical biology and pharmaceutical research. This compound, featuring a unique structural motif combining an amino group, a propanol backbone, and an ethylene oxide derivative, has garnered attention due to its potential applications in drug discovery and molecular recognition.

Structurally, 2-amino-3-(2-methyloxolan-3-yl)propan-1-ol incorporates a methylene group linked to an amino group at the 2-position, followed by a propanol chain at the 3-position, and a 2-methyloxolan ring at the 1-position. This configuration suggests a high degree of versatility in terms of chemical reactivity and biological interaction. The presence of the methylene group provides a site for further functionalization, while the amino group allows for interactions with various biomolecules, including peptides, proteins, and nucleic acids.

In recent years, there has been growing interest in compounds that incorporate oxygen-containing heterocycles due to their prevalence in bioactive natural products and their potential as pharmacophores. The 2-methyloxolan ring in this compound is particularly noteworthy, as it resembles the structure of glycol ethers commonly found in pharmaceutical intermediates. This moiety has been shown to enhance solubility and bioavailability, making it an attractive feature for drug development.

One of the most compelling aspects of 2-amino-3-(2-methyloxolan-3-yl)propan-1-ol is its potential as a building block for more complex molecules. The combination of an amino group and an ethylene oxide derivative creates a scaffold that can be modified in numerous ways to tailor its biological activity. For instance, derivatization of the amino group could lead to amides or ureas, which are common motifs in drug molecules. Similarly, modifications to the methylene group could introduce additional functional handles for further chemical manipulation.

Recent studies have highlighted the importance of bioconjugation strategies in drug development, where small molecules are linked to larger biomolecules like antibodies or peptides to enhance their therapeutic efficacy. The structural features of 2-amino-3-(2-methyloxlan)-3-ylopropanol, particularly its dual functionality (amino and hydroxyl groups), make it an excellent candidate for such conjugation reactions. For example, it could serve as a linker molecule to connect therapeutic agents to targeting ligands or imaging probes.

The pharmaceutical industry has increasingly recognized the value of structure-based drug design, where computational methods are used to predict how small molecules will interact with biological targets. The unique structural features of this compound make it a promising candidate for such studies. Its ability to engage with multiple binding sites on target proteins or enzymes could lead to the development of novel therapeutic agents with enhanced potency and selectivity.

Moreover, the presence of both polar (hydroxyl and amino groups) and non-polar (methylene groups) regions in this compound suggests that it may exhibit favorable pharmacokinetic properties. This balance between polar and non-polar characteristics can improve solubility while maintaining stability in biological environments, which is crucial for drug development.

In conclusion, 2-amino--(2--methyloxolan--3--yI)propan--1--ol (CAS No. 2229559--21--9) represents a versatile and promising compound with significant potential in pharmaceutical research. Its unique structural features make it an excellent candidate for further exploration as a building block for more complex molecules or as a direct therapeutic agent. As research continues to uncover new applications for this compound, its importance in chemical biology and drug discovery is likely to grow even further.